Cas no 126826-61-7 (Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl-)

Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl- structure
126826-61-7 structure
Product Name:Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl-
CAS No:126826-61-7
MF:C14H20N2O2S
MW:280.385802268982
CID:162530
PubChem ID:9589293
Update Time:2025-04-19

Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl-
    • 4-methyl-N-(1-methylazepan-2-ylidene)benzenesulfonamide
    • Benzenesulfonamide, N-(hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methyl-
    • 126826-61-7
    • BRN 4318407
    • N-(Hexahydro-1-methyl-2H-azepin-2-ylidene)-4-methylbenzenesulfonamide
    • Inchi: 1S/C14H20N2O2S/c1-12-7-9-13(10-8-12)19(17,18)15-14-6-4-3-5-11-16(14)2/h7-10H,3-6,11H2,1-2H3/b15-14+
    • InChI Key: OZQXJGSVJRTSGW-CCEZHUSRSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(/N=C1\CCCCCN\1C)(=O)=O

Computed Properties

  • Exact Mass: 280.125
  • Monoisotopic Mass: 280.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 416.9°Cat760mmHg
  • Flash Point: 206°C
  • Refractive Index: 1.581
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